Cas no 1706450-51-2 (N'-(5-Bromopyridin-2-yl)benzohydrazide)

• Product Name: N'-(5-Bromopyridin-2-yl)benzohydrazide
• CAS No: 1706450-51-2
• MF: C₁₂H₁₀BrN₃O
• MW: 292.131301403046
• MDL: MFCD28142417
• CID: 4703807
• Update Time: 2025-06-14

N'-(5-Bromopyridin-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(5-Bromopyridin-2-yl)benzohydrazide
• benzoic acid, 2-(5-bromo-2-pyridinyl)hydrazide

• MDL： MFCD28142417
• Inchi： 1S/C12H10BrN3O/c13-10-6-7-11(14-8-10)15-16-12(17)9-4-2-1-3-5-9/h1-8H,(H,14,15)(H,16,17)
• InChI Key： NIZXQLGUYOMZGH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NNC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N'-(5-Bromopyridin-2-yl)benzohydrazide

Recent Advances in the Study of N'-(5-Bromopyridin-2-yl)benzohydrazide (CAS: 1706450-51-2)

N'-(5-Bromopyridin-2-yl)benzohydrazide (CAS: 1706450-51-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel pharmacologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound has been identified as a promising scaffold for the design of inhibitors targeting various enzymes and receptors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that N'-(5-Bromopyridin-2-yl)benzohydrazide exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways. The researchers utilized molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action, providing valuable insights for further optimization of this scaffold.

Another significant area of research involves the use of N'-(5-Bromopyridin-2-yl)benzohydrazide in the synthesis of heterocyclic compounds with potential anticancer properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful derivatization of this compound to produce a series of pyridine-based hybrids. These derivatives were evaluated for their cytotoxicity against various cancer cell lines, with some showing promising activity and selectivity profiles. The study underscores the versatility of this scaffold in medicinal chemistry.

In addition to its pharmacological potential, the compound has also been explored for its role in chemical biology. A study in Chemical Communications (2023) highlighted its use as a fluorescent probe for detecting metal ions in biological systems. The unique photophysical properties of N'-(5-Bromopyridin-2-yl)benzohydrazide make it a valuable tool for studying metal ion homeostasis and related pathological conditions.

Overall, the latest research on N'-(5-Bromopyridin-2-yl)benzohydrazide (CAS: 1706450-51-2) underscores its multifaceted applications in drug discovery, chemical biology, and materials science. Continued exploration of this compound and its derivatives is expected to yield further breakthroughs in these fields. Future studies should focus on optimizing its pharmacological properties and expanding its utility in biomedical research.